4-acetyl-N,N-dimethylbenzenesulfonamide
Cat. No. B1271235
Key on ui cas rn:
60000-87-5
M. Wt: 227.28 g/mol
InChI Key: JJTSRGOGIDQHGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04101661
Procedure details
From the damp 4-acetylbenzenesulfonyl chloride from 200 g. of sodium 4-acetylbenzenesulfonate, and 1 l. of 20% aqueous dimethylamine, following the procedure of (c) above, there is obtained 4-acetyl-N,N-dimethylbenzenesulfonamide; m.p. 97°-99° C. after crystallization from aqueous ethanol.
Name
sodium 4-acetylbenzenesulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10](Cl)(=[O:12])=[O:11])=[CH:6][CH:5]=1)(=[O:3])[CH3:2].C(C1C=CC(S([O-])(=O)=O)=CC=1)(=O)C.[Na+].[CH3:28][NH:29][CH3:30].C(C1C=CC(S(N)(=O)=O)=CC=1)(=O)C>>[C:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10]([N:29]([CH3:30])[CH3:28])(=[O:12])=[O:11])=[CH:6][CH:5]=1)(=[O:3])[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)Cl
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Step Two
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Name
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sodium 4-acetylbenzenesulfonate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CNC
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Step Four
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)N(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
